Cas no 2442-56-0 (1,3-Di(hexadecanoyloxy)propan-2-yl (9Z,12Z)-octadeca-9,12-dienoate)

• Product Name: 1,3-Di(hexadecanoyloxy)propan-2-yl (9Z,12Z)-octadeca-9,12-dienoate
• CAS No: 2442-56-0
• MF: C₅₃H₉₈O₆
• MW: 831.341638088226
• CID: 1420204
• PubChem ID: 329767138
• Update Time: 2025-06-14

1,3-Di(hexadecanoyloxy)propan-2-yl (9Z,12Z)-octadeca-9,12-dienoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dihexadecanoyl-2-(9,12-octadecadienoyl)glycerol
• 1,3-Dipalmitoyl-2-linoleoylglycerol
• 1,3-Dipalmito-2-linolein
• 2-Linoleoyl-1,3-dipalmitin
• 2-Linoleoyl-1,3-dipalmitoylglycerol
• PLP Triacylglycerol
• 18:2(9Z,12Z)
• TG(16:0/18:2(9Z,12Z)/16:0)
• 1,3-Dipalmitoyl-2-linolein
• 1,3-dipalmitoyl-2-linoleoyl-glycerol
• Tracylglycerol(16:0/18:2/16:0)
• 1-Palmitoyl-2-linoleoyl-3-palmitoyl-glycerol
• TAG(16:0/18:2/16:0)
• 1,3-Dipalmitoyl-2-linoleoylglycerol, analytical standard
• TG(16:0/18:2/16:0)
• 1,3-Di(hexadecanoyloxy)propan-2-yl (9Z,12Z)-octadeca-9,12-dienoate
• PD120039
• 1,3-Dipalmitoyl-2-Linoleoyl Glycerol
• 2442-56-0
• 1-Hexadecanoyl-2-(9Z,12Z-octadecadienoyl)-3-hexadecanoyl-glycerol
• CHEBI:170542
• SCHEMBL3187380
• Triglyceride PLP,sn
• 1,3-Palmitin-2-Linolein
• DTXSID401315688

• MDL： MFCD00214266
• Inchi： 1S/C53H98O6/c1-4-7-10-13-16-19-22-25-26-29-32-35-38-41-44-47-53(56)59-50(48-57-51(54)45-42-39-36-33-30-27-23-20-17-14-11-8-5-2)49-58-52(55)46-43-40-37-34-31-28-24-21-18-15-12-9-6-3/h16,19,25-26,50H,4-15,17-18,20-24,27-49H2,1-3H3/b19-16-,26-25-
• InChI Key： HTGAUBMLVQRATC-DHSNEXAOSA-N
• SMILES： O(CC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\C/C=C\CCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 830.73634084 g/mol
• Monoisotopic Mass: 830.73634084 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 59
• Rotatable Bond Count: 50
• Complexity: 912
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 21.4
• Topological Polar Surface Area: 78.9
• Molecular Weight: 831.3

Experimental Properties

• LogP: 19.53

1,3-Di(hexadecanoyloxy)propan-2-yl (9Z,12Z)-octadeca-9,12-dienoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 1,3-Di(hexadecanoyloxy)propan-2-yl (9Z,12Z)-octadeca-9,12-dienoate

Comprehensive Overview of 1,3-Di(hexadecanoyloxy)propan-2-yl (9Z,12Z)-octadeca-9,12-dienoate (CAS No. 2442-56-0)

1,3-Di(hexadecanoyloxy)propan-2-yl (9Z,12Z)-octadeca-9,12-dienoate, with the CAS number 2442-56-0, is a specialized ester compound widely utilized in cosmetic formulations, pharmaceutical research, and lipid-based delivery systems. This compound, often referred to as a structured lipid, combines saturated and unsaturated fatty acids, making it a versatile ingredient in skincare and nutraceutical applications. Its unique molecular structure, featuring hexadecanoyl (palmitoyl) and linoleic acid moieties, contributes to its emulsifying and stabilizing properties, which are highly sought after in modern cosmetic science.

The growing demand for natural-derived ingredients in cosmetics has propelled interest in compounds like 1,3-Di(hexadecanoyloxy)propan-2-yl (9Z,12Z)-octadeca-9,12-dienoate. Consumers increasingly prioritize clean beauty and sustainable formulations, aligning with this compound’s ability to enhance product texture without synthetic additives. Researchers also explore its potential in transdermal drug delivery, leveraging its lipid compatibility to improve bioavailability. These applications resonate with trending topics such as green chemistry and personalized skincare, making it a focal point in both academic and industrial discussions.

From a chemical perspective, the ester linkage in 2442-56-0 ensures stability under varying pH conditions, a critical feature for formulation scientists. Its linoleate component (derived from omega-6 fatty acids) further supports skin barrier repair, addressing common concerns like dryness and aging. This dual functionality—emollient and bioactive—positions it as a key player in multifunctional skincare products, a niche dominating search queries like "best moisturizing esters" or "natural anti-aging ingredients."

In industrial settings, CAS 2442-56-0 is valued for its non-irritating profile, meeting stringent cosmetic safety standards. Its compatibility with organic solvents and lipophilic actives simplifies incorporation into serums, creams, and even vegan formulations. As sustainability gains traction, queries like "biodegradable cosmetic ingredients" highlight the relevance of such compounds. Moreover, its role in nanocarrier systems for targeted delivery aligns with the surge in advanced dermatology research, further boosting its scientific appeal.

To summarize, 1,3-Di(hexadecanoyloxy)propan-2-yl (9Z,12Z)-octadeca-9,12-dienoate exemplifies innovation at the intersection of chemistry and cosmetic technology. Its multifaceted applications—from moisturization to drug encapsulation—reflect evolving consumer and scientific priorities. For formulators seeking high-performance, eco-conscious ingredients, this compound offers a compelling solution, underscored by its CAS 2442-56-0 identifier as a mark of rigorous standardization.